Estimation of effective diffusion coefficients of model solutes through gastric mucus: assessment of a diffusion chamber technique based on spectrophotometric analysis
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9911601113
Abstract
A diffusion chamber technique based on spectrophotometric analysis to determine effective diffusion coefficients for solutes with various relative molecular mass (Mr) values and properties, passing through native mucus gel, is reported. For all solutes studied, a reduction in effective diffusion coefficients is observed with a retardation of solute flux by a factor of at least two. For the solutes investigated (with Mr values ranging from 126–14 400 u), no consistent effect of solutes of low Mr was evident with regard to the retarding effect of mucus; however, at high Mr values (>4000 u) the retardation was greatly enhanced. A possible relationship between charged solutes of low Mr and the degree of retardation was observed, which possibly suggests the presence of ionic interactions of the solutes with the largely negatively charged mucus gel. The results provide further evidence for the suggestion that mucus is acting more than simply as a gel support for an unstirred water layer and is perhaps a more potent diffusion barrier to specific solutes.
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